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Compound of Interest

Compound Name: 2-Isobutyl-5-nitrobenzonitrile

CAS No.: 288251-96-7

Cat. No.: B1322704

Get Quote

Introduction: Understanding the Chemical
Landscape of Substituted Nitrobenzonitriles
2-Isobutyl-5-nitrobenzonitrile is a substituted aromatic compound containing a nitrile (-C≡N)

and a nitro (-NO₂) group. While specific data for this exact molecule is not readily available in

public literature, its structural motifs—a benzonitrile core with a nitro group and an alkyl

substituent—place it within a well-understood class of chemical compounds. Nitrobenzonitrile

derivatives are recognized for their utility as versatile intermediates in organic synthesis,

particularly in the development of pharmaceuticals and advanced materials.[1] The presence of

the electron-withdrawing nitro and nitrile groups activates the aromatic ring for nucleophilic

substitution reactions, while the isobutyl group imparts increased lipophilicity compared to

smaller alkyl-substituted analogues.

The protocols and safety information detailed herein are synthesized from established best

practices for handling structurally related nitro and nitrile compounds. This guide is intended for

researchers, scientists, and drug development professionals, providing a framework for the

safe and effective use of 2-Isobutyl-5-nitrobenzonitrile in a laboratory setting.
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Chemical and Physical Properties (Predicted)
The properties of 2-Isobutyl-5-nitrobenzonitrile can be inferred from related compounds. A

summary of these properties is presented below.

Property
Predicted
Value/Information

Rationale/Comparison with
Analogues

Molecular Formula C₁₁H₁₂N₂O₂
Based on the chemical

structure.

Molecular Weight 204.23 g/mol
Calculated from the molecular

formula.

Appearance

Likely a solid, possibly

crystalline, ranging from white

to yellow.

Analogues like 2-Amino-5-

nitrobenzonitrile and 2-Methyl-

5-nitrobenzonitrile are powders

or crystalline solids.[2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and dichloromethane.

The isobutyl group increases

non-polarity, suggesting poor

water solubility but good

solubility in organic solvents.[3]

Stability
Stable under recommended

storage conditions.

Aromatic nitro compounds are

generally stable but can be

reactive under certain

conditions.[4]

Reactivity

The aromatic ring is

susceptible to nucleophilic

aromatic substitution. The

nitrile group can undergo

hydrolysis or reduction. The

nitro group can be reduced to

an amine.

These are characteristic

reactions of nitrobenzonitriles.

[1]
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The primary hazards associated with 2-Isobutyl-5-nitrobenzonitrile are extrapolated from

safety data for similar nitroaromatic and nitrile compounds. The presence of both functional

groups necessitates careful handling to mitigate risks.

GHS Hazard Classification (Predicted)
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed.[5]

Acute Toxicity, Dermal 4
Harmful in contact with skin.[5]

[6]

Acute Toxicity, Inhalation 4 Harmful if inhaled.[5][6]

Skin Corrosion/Irritation 2 Causes skin irritation.[5][7]

Serious Eye Damage/Eye

Irritation
2A

Causes serious eye irritation.

[5][7]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
May cause respiratory

irritation.[5][7]

Personal Protective Equipment (PPE)
A robust PPE protocol is crucial for the safe handling of this compound.
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Required Personal Protective Equipment

Flame-retardant lab coat

Chemical-resistant nitrile gloves

Chemical splash goggles Face shield (if splash hazard exists)Supplement with

NIOSH-approved respirator (if engineering controls are insufficient)

Researcher

Wear

Wear

Wear

Use when needed

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for handling 2-Isobutyl-5-nitrobenzonitrile.

Handling and Storage Protocols
Adherence to strict handling and storage procedures is paramount to ensure laboratory safety

and maintain the integrity of the compound.

Protocol for Handling
Engineering Controls: All handling of 2-Isobutyl-5-nitrobenzonitrile should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile is a common choice for incidental contact), and chemical

splash goggles.[9] A face shield should be used if there is a significant risk of splashing.
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Dispensing: When weighing and dispensing the solid, use techniques that minimize dust

generation. A spatula should be used to carefully transfer the material.

Avoiding Contamination: Use dedicated glassware and utensils. Clean all equipment

thoroughly after use.

Emergency Preparedness: An emergency eyewash station and safety shower must be

readily accessible. Ensure a spill kit appropriate for solid chemical spills is available.

Protocol for Storage
Container: Store in a tightly sealed, properly labeled container. The label should include the

chemical name, CAS number (if available), date received, and relevant hazard warnings.

Location: Store in a cool, dry, and dark place.[10] A dedicated cabinet for toxic and

hazardous chemicals is recommended.

Ventilation: The storage area should be well-ventilated.[11]

Incompatibilities: Segregate from strong oxidizing agents, strong acids, and strong bases.[8]

Temperature: Avoid exposure to high temperatures, as this can lead to decomposition.[4]

Storage Environment

Storage of 2-Isobutyl-5-nitrobenzonitrile

Container: Tightly sealed, labeled

Location: Cool, dry, dark, ventilated

Incompatibilities: Segregate from oxidizers, acids, bases

Temperature: Avoid heat sources

Cool Temperature Low Humidity No Direct Light Good Ventilation

Click to download full resolution via product page

Caption: Key parameters for the safe storage of 2-Isobutyl-5-nitrobenzonitrile.
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Experimental Protocols and Potential Applications
Given its structure, 2-Isobutyl-5-nitrobenzonitrile is a promising building block for various

applications in drug discovery and materials science.

General Protocol for a Nucleophilic Aromatic
Substitution Reaction
This protocol provides a general framework. Specific reaction conditions (solvent, temperature,

base, and reaction time) will need to be optimized for a given nucleophile.

Reaction Setup: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 2-Isobutyl-5-nitrobenzonitrile in an appropriate anhydrous solvent (e.g., DMF,

DMSO, or THF).

Addition of Reagents: Add the desired nucleophile and a suitable base (e.g., K₂CO₃, NaH, or

Et₃N).

Reaction Monitoring: Heat the reaction mixture to the desired temperature and monitor its

progress using an appropriate analytical technique, such as Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC).

Work-up: Upon completion, cool the reaction to room temperature. Quench the reaction with

water or a suitable aqueous solution.

Extraction: Extract the product into an organic solvent (e.g., ethyl acetate or

dichloromethane).

Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄

or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by

column chromatography, recrystallization, or distillation.

Characterization: Characterize the final product using techniques such as NMR

spectroscopy, mass spectrometry, and IR spectroscopy.

Potential Applications in Drug Development
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Scaffold for Kinase Inhibitors: The benzonitrile moiety is a common feature in many kinase

inhibitors. The functional groups on 2-Isobutyl-5-nitrobenzonitrile allow for the facile

introduction of various pharmacophores to target specific kinases.

Precursor for Bioactive Amines: The nitro group can be readily reduced to an amine,

providing a key synthetic handle for further elaboration into a wide range of biologically

active molecules.

Antitumor Agents: Benzonitrile compounds have been investigated for their applications in

the preparation of antitumor drugs.[12] The unique substitution pattern of 2-Isobutyl-5-
nitrobenzonitrile could be explored for the synthesis of novel anticancer agents.

Spill Management and Waste Disposal
Proper management of spills and waste is critical to prevent environmental contamination and

personnel exposure.

Spill Response Protocol
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert: Notify laboratory personnel and the institutional safety officer.

Contain: If safe to do so, prevent the spread of the solid material. Avoid raising dust.

Clean-up: Wearing appropriate PPE, carefully sweep up the spilled solid and place it into a

labeled, sealed container for hazardous waste disposal.[3] Do not use a vacuum cleaner

unless it is rated for hazardous dust.

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Waste Disposal Protocol
Collection: Collect all waste containing 2-Isobutyl-5-nitrobenzonitrile, including unused

product, reaction byproducts, and contaminated materials (e.g., gloves, filter paper), in a

designated, sealed, and clearly labeled hazardous waste container.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1322704/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-isobutyl-5-nitrobenzonitrile
https://patents.google.com/patent/CN103800315A/en
https://www.benchchem.com/product/b1322704/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-isobutyl-5-nitrobenzonitrile
https://www.benchchem.com/product/b1322704/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-isobutyl-5-nitrobenzonitrile
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11392~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2003:43:42~~2-Methyl-5-nitrobenzonitrile~~
https://www.benchchem.com/product/b1322704/docs?utm_src=pdf-body#application-notes-and-protocols-for-2-isobutyl-5-nitrobenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pick-up and disposal by the institution's environmental health and

safety department or a licensed hazardous waste disposal contractor.[13] Do not dispose of

this chemical down the drain or in the regular trash.[3]

Conclusion
While 2-Isobutyl-5-nitrobenzonitrile is not a widely documented compound, a thorough

understanding of the chemistry and toxicology of its constituent functional groups allows for the

development of robust safety and handling protocols. By adhering to the guidelines outlined in

these application notes, researchers can safely explore the synthetic potential of this

compound in their scientific endeavors. The principles of good laboratory practice, including

thorough risk assessment and adherence to institutional safety policies, are the foundation for

the safe and successful use of any chemical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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